Cas no 76745-59-0 (Pyrazolo[5,1-b]quinazoline-2-carboxylicacid, 4,9-dihydro-5-hydroxy-9-oxo-)

Pyrazolo[5,1-b]quinazoline-2-carboxylicacid, 4,9-dihydro-5-hydroxy-9-oxo- structure
76745-59-0 structure
Product name:Pyrazolo[5,1-b]quinazoline-2-carboxylicacid, 4,9-dihydro-5-hydroxy-9-oxo-
CAS No:76745-59-0
MF:C11H7N3O4
MW:245.19098
CID:548493
PubChem ID:12724772

Pyrazolo[5,1-b]quinazoline-2-carboxylicacid, 4,9-dihydro-5-hydroxy-9-oxo- Chemical and Physical Properties

Names and Identifiers

    • Pyrazolo[5,1-b]quinazoline-2-carboxylicacid, 4,9-dihydro-5-hydroxy-9-oxo-
    • 5-hydroxy-9-oxo-1H-pyrazolo[5,1-b]quinazoline-2-carboxylic acid
    • CWCSVAQNHAXZIU-UHFFFAOYSA-N
    • 5-Hydroxy-9-oxo-1,9-dihydropyrazolo[5,1-b]quinazoline-2-carboxylic acid
    • CHEMBL165862
    • DTXSID90508146
    • 76745-59-0
    • 4,9-Dihydro-5-hydroxy-9-oxo-pyrazolo[5,1-b]quinazoline-2-carboxylic acid
    • SCHEMBL11159402
    • Inchi: InChI=1S/C11H7N3O4/c15-7-3-1-2-5-9(7)12-8-4-6(11(17)18)13-14(8)10(5)16/h1-4,13,15H,(H,17,18)
    • InChI Key: JBSWPBFMZVCGNB-UHFFFAOYSA-N
    • SMILES: C1=CC2=C(C(=C1)O)N=C3C=C(NN3C2=O)C(=O)O

Computed Properties

  • Exact Mass: 245.04365571g/mol
  • Monoisotopic Mass: 245.04365571g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 485
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 102Ų

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